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Compound of Interest

Compound Name: HDHD4-IN-1

Cat. No.: B15574510

A note on nomenclature: Publicly available scientific literature and commercial catalogs do not
list a compound under the specific name "HDHD4-IN-1." The following guide provides
comprehensive information on the protein target, HDHD4 (Haloacid dehalogenase-like
hydrolase domain-containing protein 4), also known as NANP (N-acylneuraminate-9-
phosphatase), and its known inhibitors for research purposes.

Overview of HDHD4/NANP

HDHD4, or N-acylneuraminate-9-phosphatase (NANP), is an enzyme belonging to the haloacid
dehalogenase (HAD) superfamily.[1][2] Its primary function is the dephosphorylation of N-
acylneuraminate 9-phosphate to produce N-acylneuraminate (sialic acid) and a phosphate
group.[1][2] This enzymatic reaction is a step in the biosynthesis of sialic acids, which are
crucial components of glycoproteins and glycolipids involved in various cellular processes. The
catalytic activity of NANP is dependent on the presence of magnesium and is inhibited by
vanadate and calcium.[1][2]

Purchasing for Research

While a specific compound named "HDHD4-IN-1" is not commercially available, researchers
can procure the recombinant human HDHD4/NANP protein for in vitro studies, such as inhibitor
screening and functional assays.

Suppliers of Recombinant Human HDHD4/NANP Protein:
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Supplier Catalog Number Product Name Pricing

) 20ug / USD 80; 100ug
Recombinant human

NKMAX Bio ATGP0741 _ / USD 240; 500ug /
HDHD4/NANP protein
USD 720[3]

_ Recombinant human o
Abostechbio - ) Contact for pricing
HDHD4/NANP protein

] NANP Human o
Prospec Bio ENZ-009 ] Contact for pricing
Recombinant

Known Inhibitors of HDHD4/NANP

Research has led to the design and characterization of specific inhibitors of HDHD4. One such
inhibitor is detailed in a 2013 publication in Bioorganic & Medicinal Chemistry Letters.

Phosphonate Inhibitor (Compound 3):

A key publication describes a phosphonate inhibitor, referred to as "Compound 3," where the C-
9 oxygen of the substrate is replaced with a non-labile methylene (CH2) group.[4] This
modification results in a potent inhibitor of HDHDA4.

Quantitative Data for HDHD4/NANP and Inhibitor:

Compound Parameter Value

Neu5Ac-9-P (native substrate) K_m 47 uM[4]

Compound 3 (phosphonate

IC_50 11 uM[4
inhibitor) - HMLA]

Experimental Protocols
Expression and Purification of Recombinant Human
HDHD4/NANP
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A common method for producing the recombinant protein for research is through expression in
E. coli.

Expression System:E. coli[1]

Construct: The human NANP protein is fused with a His-tag at the N-terminus to facilitate
purification.[1]

Purification: The protein is purified from the cell lysate using conventional chromatography
techniques, likely affinity chromatography targeting the His-tag.[1]

Purity: The final product should have a purity of greater than 90% as determined by SDS-
PAGE.[1]

Storage and Handling of Recombinant HDHD4/NANP

e Short-term Storage: The protein can be stored at +2°C to +8°C for up to one week.[1][2]

e Long-term Storage: For extended periods, it is recommended to aliquot the protein and store
it at -20°C to -80°C. To maintain stability, a carrier protein (such as 0.1% HSA or BSA) can be
added. It is important to avoid repeated freeze-thaw cycles.[1][5]

» Formulation: A typical formulation for the liquid protein is in 20mM Tris-HCI buffer (pH 8.0)
containing 10% glycerol, 2mM DTT, and 100mM NaCl.[1]

Signaling Pathways and Experimental Workflows
Enzymatic Reaction of HDHD4/NANP

The following diagram illustrates the catalytic function of HDHD4/NANP in the sialic acid
biosynthesis pathway.
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HDHD4/NANP Catalyzed Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Research on HDHD4
and its Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574510#where-to-purchase-hdhd4-in-1-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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